trans-(-)-4-(4-Fluorophenyl)-1-methyl-3-[(4-toluenesulfonyloxy)methyl]piperidine
trans-(-)-4-(4-Fluorophenyl)-1-methyl-3-[(4-toluenesulfonyloxy)methyl]piperidine
Brand Name:
Vulcanchem
CAS No.:
317323-77-6
VCID:
VC0023848
InChI:
InChI=1S/C20H24FNO3S/c1-15-3-9-19(10-4-15)26(23,24)25-14-17-13-22(2)12-11-20(17)16-5-7-18(21)8-6-16/h3-10,17,20H,11-14H2,1-2H3/t17-,20-/m0/s1
SMILES:
CC1=CC=C(C=C1)S(=O)(=O)OCC2CN(CCC2C3=CC=C(C=C3)F)C
Molecular Formula:
C20H24FNO3S
Molecular Weight:
377.5 g/mol
trans-(-)-4-(4-Fluorophenyl)-1-methyl-3-[(4-toluenesulfonyloxy)methyl]piperidine
CAS No.: 317323-77-6
Reference Standards
VCID: VC0023848
Molecular Formula: C20H24FNO3S
Molecular Weight: 377.5 g/mol
![trans-(-)-4-(4-Fluorophenyl)-1-methyl-3-[(4-toluenesulfonyloxy)methyl]piperidine - 317323-77-6](/images/no_structure.jpg)
| CAS No. | 317323-77-6 |
|---|---|
| Product Name | trans-(-)-4-(4-Fluorophenyl)-1-methyl-3-[(4-toluenesulfonyloxy)methyl]piperidine |
| Molecular Formula | C20H24FNO3S |
| Molecular Weight | 377.5 g/mol |
| IUPAC Name | [(3S,4R)-4-(4-fluorophenyl)-1-methylpiperidin-3-yl]methyl 4-methylbenzenesulfonate |
| Standard InChI | InChI=1S/C20H24FNO3S/c1-15-3-9-19(10-4-15)26(23,24)25-14-17-13-22(2)12-11-20(17)16-5-7-18(21)8-6-16/h3-10,17,20H,11-14H2,1-2H3/t17-,20-/m0/s1 |
| Standard InChIKey | LYVSPZZHZZMALL-PXNSSMCTSA-N |
| Isomeric SMILES | CC1=CC=C(C=C1)S(=O)(=O)OC[C@@H]2CN(CC[C@H]2C3=CC=C(C=C3)F)C |
| SMILES | CC1=CC=C(C=C1)S(=O)(=O)OCC2CN(CCC2C3=CC=C(C=C3)F)C |
| Canonical SMILES | CC1=CC=C(C=C1)S(=O)(=O)OCC2CN(CCC2C3=CC=C(C=C3)F)C |
| Synonyms | (3S,4R)-4-(4-Fluorophenyl)-1-methyl-3-piperidinemethanol Tosylate; _x000B_(3S,4R)-4-(4-Fluorophenyl)-1-methyl-3-piperidinemethanol _x000B_3-(4-Methylbenzenesulfonate) |
| PubChem Compound | 9951646 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume